3-(3-Methylphenyl)-3',4',5'-trifluoropropiophenone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-Methylphenyl)-3',4',5'-trifluoropropiophenone is a useful research compound. Its molecular formula is C16H13F3O and its molecular weight is 278.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Structure and Spectroscopy
A comprehensive study involving quantum mechanical calculations and spectroscopic investigations (FT-IR, FT-Raman, and UV) of a structurally similar compound, 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl] benzene-1-sulfonamide, was conducted. This research delved into the molecular structural parameters, vibrational frequencies, and detailed vibrational assignments based on potential energy distribution. Moreover, it explored the molecular electrostatic potential, predicting sites and relative reactivities toward electrophilic and nucleophilic attacks. Important non-linear properties, such as the electric dipole moment and first hyperpolarizability, were computed, offering insights into the molecule's reactivity and electronic properties (Govindasamy & Gunasekaran, 2015).
Optical and Dielectric Properties of Polyimides
In another study, the effects of the trifluoromethyl (CF3) group and ether group on the optical properties of fluorinated polyimides were examined. The research highlighted the synthesis of organosoluble and light-colored polyimides with impressive thermal stability and low dielectric constants. These materials displayed promising properties for applications in areas requiring materials with specific optical and dielectric characteristics (Jang et al., 2007).
Synthetic Chemistry and Molecular Interaction
The synthesis and interaction of various molecular compounds involving trifluoromethyl groups were studied extensively. These studies showcased the versatility of such compounds in synthetic chemistry, offering pathways for creating novel materials with tailored properties. The interactions explored include cyclocondensation reactions, intramolecular contacts, and the synthesis of new derivatives with potential applications in diverse fields (Bonacorso et al., 2003).
Material Science and Polymer Chemistry
Research in material science and polymer chemistry has also benefited from compounds related to 3-(3-Methylphenyl)-3',4',5'-trifluoropropiophenone. Studies have been conducted on the synthesis, characterization, and application of hyperbranched poly(arylene ether)s, exploring their thermal stability, molecular weight, and branching. These materials show potential for various industrial and technological applications due to their unique properties and stability (Banerjee et al., 2009).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
3-(3-methylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13F3O/c1-10-3-2-4-11(7-10)5-6-15(20)12-8-13(17)16(19)14(18)9-12/h2-4,7-9H,5-6H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCKFTCZCIGSQKL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CCC(=O)C2=CC(=C(C(=C2)F)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13F3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60644101 |
Source
|
Record name | 3-(3-Methylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60644101 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898768-24-6 |
Source
|
Record name | 1-Propanone, 3-(3-methylphenyl)-1-(3,4,5-trifluorophenyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898768-24-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(3-Methylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60644101 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.